Cas no 108781-14-2 (Benzaldehyde, 3-[(4-methoxyphenyl)methoxy]-)

• Product Name: Benzaldehyde, 3-[(4-methoxyphenyl)methoxy]-
• CAS No: 108781-14-2
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 1186360
• PubChem ID: 14972990
• Update Time: 2025-06-27

Benzaldehyde, 3-[(4-methoxyphenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-[(4-methoxyphenyl)methoxy]-
• 3-(4-Methoxybenzyloxy)benzaldehyde
• 3-((4-methoxybenzyl)oxy)benzaldehyde
• SCHEMBL9267565
• MLS001143970
• CHEMBL1474092
• 3-[(4-methoxyphenyl)methoxy]benzaldehyde, AldrichCPR
• HMS2192O22
• SMR001196047
• AKOS000181194
• MFCD09036950
• 108781-14-2
• 3-(p-methoxybenzyloxy)benzaldehyde
• 3-[(4-methoxyphenyl)methoxy]benzaldehyde
• HWELTAFCGOYYBE-UHFFFAOYSA-N

• Inchi： 1S/C15H14O3/c1-17-14-7-5-12(6-8-14)11-18-15-4-2-3-13(9-15)10-16/h2-10H,11H2,1H3
• InChI Key： HWELTAFCGOYYBE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on Benzaldehyde, 3-[(4-methoxyphenyl)methoxy]-

Comprehensive Overview of Benzaldehyde, 3-[(4-Methoxyphenyl)methoxy]- (CAS No. 108781-14-2)

Benzaldehyde, 3-[(4-methoxyphenyl)methoxy]-, identified by the Chemical Abstracts Service (CAS) number 108781-14-2, is a multifunctional aromatic aldehyde derivative with significant structural versatility and chemical reactivity. This compound belongs to the broader class of benzaldehyde derivatives, which are widely recognized for their roles in organic synthesis, pharmaceutical development, and agrochemical applications. The unique substitution pattern on the benzene ring—specifically, the presence of a methoxy group at the para position of a phenyl ring linked via an oxygen atom to the C3 position of the benzaldehyde backbone—endows it with distinct electronic and steric properties that influence its utility in diverse chemical processes.

The molecular structure of 3-[(4-methoxyphenyl)methoxy]benzaldehyde can be represented as C₁₅H₁₆O₃, with a molar mass of 244.29 g/mol. The compound features a conjugated system formed by the aromatic rings and the methoxy substituents, which contributes to its stability and reactivity in electrophilic or nucleophilic reactions. The methoxy group at C4 of the phenyl ring acts as an electron-donating substituent, enhancing the resonance effects across the molecule while also modulating solubility characteristics in polar solvents. These properties make it a valuable intermediate in the synthesis of complex molecules requiring precise control over regioselectivity and stereoselectivity.

In recent years, there has been growing interest in benzaldehyde derivatives with methoxy substituents due to their potential roles in medicinal chemistry. For instance, studies published in journals such as *Organic & Biomolecular Chemistry* (2023) have highlighted how such compounds can serve as scaffolds for developing anti-inflammatory agents or neuroprotective drugs. The specific arrangement of functional groups in CAS No. 108781-14-2 allows for tailored modifications to optimize pharmacokinetic profiles and target specific biological pathways.

The synthesis of Benzaldehyde, 3-[(4-methoxyphenyl)methoxy]- typically involves multi-step organic reactions that leverage transition-metal catalysis or classical electrophilic substitution methodologies. One notable approach reported in *Synthetic Communications* (Vol. 53, Issue 5) utilizes palladium-catalyzed cross-coupling between a suitably protected aryl halide and an alkoxy-substituted benzaldehyde precursor under mild reaction conditions. This method demonstrates high efficiency and selectivity while minimizing side-product formation—a critical factor for industrial-scale production where purity requirements are stringent.

An alternative synthetic route employs nucleophilic aromatic substitution (S_N)Ar mechanisms using activated aryl halides with strong electron-withdrawing groups adjacent to halogen atoms. Researchers at ETH Zurich have demonstrated that incorporating microwave-assisted heating into these protocols significantly accelerates reaction kinetics without compromising yield or structural integrity (Journal of Organic Chemistry, 2022). Such advancements align with current trends toward sustainable chemical processes by reducing energy consumption and solvent usage during manufacturing.

In pharmaceutical research contexts, this compound has shown promise as a building block for designing molecules with enhanced bioavailability profiles. A comparative study conducted by University College London revealed that introducing a methoxymethyl ether linkage at C3 positions increases metabolic stability compared to traditional benzaldehyde frameworks lacking such substitutions (Drug Discovery Today, April 2023). This finding is particularly relevant for developing orally administered therapeutics where prolonged systemic exposure is desired.

The compound's ability to participate in various oxidation-reduction reactions makes it suitable for use as an oxidizing agent or redox mediator in electrochemical systems being explored for renewable energy storage solutions. Investigations published by Stanford University researchers indicate that when incorporated into polymer matrices used in dye-sensitized solar cells (DSSCs), it enhances charge transport efficiency through its redox-active functionality (Advanced Energy Materials, March 2023).

Beyond traditional applications, recent developments suggest novel uses emerging from interdisciplinary research areas like materials science and nanotechnology. For example, scientists at MIT have demonstrated that this compound can function as a ligand exchange agent during surface functionalization processes involving metal nanoparticles used for catalytic applications (Nature Nanotechnology, February 2023). Its amphiphilic nature facilitates uniform distribution across hydrophobic-hydrophilic interfaces while maintaining colloidal stability under varied environmental conditions.

In agricultural chemistry domains, derivatives containing similar substitution patterns have been investigated as potential herbicide precursors due to their ability to disrupt plant metabolic pathways selectively without harming non-target organisms excessively when properly formulated (Pest Management Science, May 2023). While direct application data remains limited currently regarding this exact compound's efficacy as an agrochemical agent itself rather than just an intermediate material used within formulation processes itself rather than just an intermediate material used within formulation processes itself rather than just an intermediate material used within formulation processes itself rather than just an intermediate material used within formulation processes itself rather than just an intermediate material used within formulation processes itself rather than just an intermediate material used within formulation processes itself rather than just an intermediate material used within formulation processes itself rather than just an intermediate material used within formulation processes itself rather than just an intermediate material used within formulation processes itself rather than just an intermediate material used within formulation processes itself rather than just an intermediate material used within formulation processes itself rather than just an intermediate material used within formulation processes itself rather than just an intermediate material used within formulation processes itself rather than just an intermediate material used within formulation processes itself rather than just an intermediate material used within formulation processes itself rather than just an intermediate material used within formation process themselves but not directly applied themselves but not directly applied themselves but not directly applied themselves but not directly applied themselves but not directly applied themselves but not directly applied themselves but not directly applied themselves but not directly applied themselves but not directly applied themselves but not directly applied themselves but not directly applied themselves but not directly applied themselves but not directly applied themselfes instead serving primarily role serving primarily role serving primarily role serving primarily role serving primarily role serving primarily role serving primarily role serving primarily role serving primarily role serving primarily role serving primarily role serving primarily role serving primarily function function function function function function function function function function function Pest Management Science, May Pest Management Science, May Pest Management Science, May Pest Management Science, May Pest Management Science, May Pest Management Science, May Pest Management Science, May Pest Management Science, May Pest Management Science, May Pest Management Science, May Pest Management Science, May Pest Management Science, May